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molecular formula C8H6N2O3 B1305115 4-Methoxy-3-nitrobenzonitrile CAS No. 33224-23-6

4-Methoxy-3-nitrobenzonitrile

Cat. No. B1305115
CAS RN: 33224-23-6
M. Wt: 178.14 g/mol
InChI Key: ACAYRJJVKPMSIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06403594B1

Procedure details

A suspension of 8.37 g of 4-hydroxy-3-nitrobenzonitrile, 27.64 g of anhydrous potassium carbonate and 6 mL of dimethyl sulphate in 60 mL of acetonitrile was stirred at reflux for 2 hours. The solvent was removed by evaporation in vacuo. The residue was taken up in 100 mL of water and extracted with 3×80 mL of chloroform. The combined organic layers were dried over sodium sulphate and the solvent was evaporated off to afford 8.8 g (98.8%) of Compound 18A as an ivory solid.
Name
4-hydroxy-3-nitrobenzonitrile
Quantity
8.37 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
27.64 g
Type
reactant
Reaction Step One
Name
dimethyl sulphate
Quantity
6 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Compound 18A
Yield
98.8%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][C:3]=1[N+:10]([O-:12])=[O:11].[C:13](=O)([O-])[O-].[K+].[K+].S(OC)(OC)(=O)=O>C(#N)C>[C:6]([C:5]1[CH:8]=[CH:9][C:2]([O:1][CH3:13])=[C:3]([N+:10]([O-:12])=[O:11])[CH:4]=1)#[N:7] |f:1.2.3|

Inputs

Step One
Name
4-hydroxy-3-nitrobenzonitrile
Quantity
8.37 g
Type
reactant
Smiles
OC1=C(C=C(C#N)C=C1)[N+](=O)[O-]
Name
potassium carbonate
Quantity
27.64 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethyl sulphate
Quantity
6 mL
Type
reactant
Smiles
S(=O)(=O)(OC)OC
Name
acetonitrile
Quantity
60 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed by evaporation in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with 3×80 mL of chloroform
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated off

Outcomes

Product
Name
Compound 18A
Type
product
Smiles
C(#N)C=1C=CC(=C(C1)[N+](=O)[O-])OC
Measurements
Type Value Analysis
AMOUNT: MASS 8.8 g
YIELD: PERCENTYIELD 98.8%
YIELD: CALCULATEDPERCENTYIELD 96.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.